Cas no 104291-54-5 (Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-)

• Product Name: Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
• CAS No: 104291-54-5
• MF: C₁₀H₆N₂O₃
• MW: 202.16624212265
• CID: 1142011
• Update Time: 2024-07-27

Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-nitro-3-(3-oxo-1-propenyl)-
• Benzonitrile, 4-nitro-3-(3-oxo-1-propen-1-yl)-

• Inchi： 1S/C10H6N2O3/c11-7-8-3-4-10(12(14)15)9(6-8)2-1-5-13/h1-6H
• InChI Key： MWYWMTRRIFBCHG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C([N+]([O-])=O)C(C=CC=O)=C1

Computed Properties

• Exact Mass: 202.03788

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 162-163 °C
• Boiling Point: 433.4±45.0 °C(Predicted)
• PSA: 84